Cas no 95282-55-6 (4-n-Butyl-4'-tert-butylbenzophenone)

• Product Name: 4-n-Butyl-4'-tert-butylbenzophenone
• CAS No: 95282-55-6
• MF: C₂₁H₂₆O
• MW: 294.430546283722
• CID: 873621
• Update Time: 2025-04-24

4-n-Butyl-4'-tert-butylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-butylphenyl)(4-tert-butylphenyl)methanone
• (4-butylphenyl)-(4-tert-butylphenyl)methanone
• 4-n-Butyl-4'-tert-butylbenzophenone

• Inchi： 1S/C21H26O/c1-5-6-7-16-8-10-17(11-9-16)20(22)18-12-14-19(15-13-18)21(2,3)4/h8-15H,5-7H2,1-4H3
• InChI Key： KSTOGLKNBZIDPY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 294.19800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 17.07000
• LogP: 5.55770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-n-Butyl-4'-tert-butylbenzophenone

Comprehensive Guide to (4-butylphenyl)(4-tert-butylphenyl)methanone (CAS No. 95282-55-6): Properties, Applications, and Market Insights

(4-butylphenyl)(4-tert-butylphenyl)methanone (CAS No. 95282-55-6) is a specialized organic compound with significant applications in various industries. This methanone derivative is widely recognized for its unique chemical structure, which combines butylphenyl and tert-butylphenyl groups. Its molecular formula is C21H26O, and it is often utilized in high-performance materials, specialty chemicals, and research applications.

The compound's chemical properties make it particularly valuable in the development of advanced materials. With a molecular weight of 294.43 g/mol, (4-butylphenyl)(4-tert-butylphenyl)methanone exhibits excellent thermal stability and solubility in organic solvents. These characteristics are crucial for its use in polymer synthesis, coatings, and other industrial processes. Researchers and manufacturers frequently seek this compound for its ability to enhance material performance under extreme conditions.

One of the most common questions about (4-butylphenyl)(4-tert-butylphenyl)methanone is its role in UV stabilizers and light-absorbing materials. Due to its aromatic structure, this compound effectively absorbs ultraviolet radiation, making it a popular choice for sunscreens, protective coatings, and optical materials. This aligns with the growing demand for sustainable and high-performance additives in the cosmetics and automotive industries.

In addition to its industrial applications, 95282-55-6 is also studied for its potential in pharmaceutical intermediates and organic synthesis. Its robust framework allows for modifications that can lead to novel bioactive molecules. Researchers are particularly interested in its ketone functionality, which serves as a versatile building block in medicinal chemistry.

The market for (4-butylphenyl)(4-tert-butylphenyl)methanone is expanding, driven by advancements in material science and the increasing need for specialty chemicals. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to both academic and industrial clients. Its niche applications in high-temperature resins and electronic materials further contribute to its rising demand.

Environmental and regulatory considerations also play a role in the use of 95282-55-6. As industries shift toward greener alternatives, the compound's biodegradability and low toxicity profile make it a preferred choice for eco-conscious applications. This trend is particularly relevant in Europe and North America, where stringent regulations govern chemical usage.

For those sourcing (4-butylphenyl)(4-tert-butylphenyl)methanone, it is essential to verify purity levels and supplier reliability. High-purity grades (≥98%) are typically required for research and industrial applications. Analytical techniques such as HPLC and GC-MS are commonly used to ensure quality control.

In summary, (4-butylphenyl)(4-tert-butylphenyl)methanone (CAS No. 95282-55-6) is a versatile compound with broad applications in materials science, pharmaceuticals, and specialty chemicals. Its unique properties and growing market demand underscore its importance in modern chemistry. Whether you're a researcher, manufacturer, or supplier, understanding this compound's potential can unlock new opportunities in your field.